Cas no 2168716-59-2 (2,2,6-triethyl-1,3-oxazinane)

• Product Name: 2,2,6-triethyl-1,3-oxazinane
• CAS No: 2168716-59-2
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6023504
• PubChem ID: 165534610
• Update Time: 2025-06-09

2,2,6-triethyl-1,3-oxazinane Chemical and Physical Properties

Names and Identifiers

• 2,2,6-triethyl-1,3-oxazinane
• EN300-1278708
• 2168716-59-2

• Inchi： 1S/C10H21NO/c1-4-9-7-8-11-10(5-2,6-3)12-9/h9,11H,4-8H2,1-3H3
• InChI Key： HTGSJTRXTSYYJA-UHFFFAOYSA-N
• SMILES： O1C(CC)CCNC1(CC)CC

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 2,2,6-triethyl-1,3-oxazinane

Professional Introduction to Compound with CAS No. 2168716-59-2 and Product Name: 2,2,6-triethyl-1,3-oxazinane

The compound identified by the CAS number 2168716-59-2 and commercially known as 2,2,6-triethyl-1,3-oxazinane represents a significant area of interest in the field of chemical and pharmaceutical research. This compound belongs to the oxazinane class, a heterocyclic structure characterized by a five-membered ring containing one oxygen atom and four carbon atoms. The presence of ethyl groups at the 2nd and 6th positions enhances its molecular stability and reactivity, making it a valuable candidate for various synthetic applications.

Recent advancements in medicinal chemistry have highlighted the potential of oxazinane derivatives in drug development. The 2,2,6-triethyl-1,3-oxazinane structure has been explored for its pharmacological properties, particularly in the context of antimicrobial and anti-inflammatory agents. Studies have demonstrated that modifications in the substitution pattern of oxazinane rings can significantly influence their biological activity. The ethyl groups in this compound contribute to its solubility and interaction with biological targets, which is a critical factor in drug design.

In the realm of synthetic organic chemistry, 2,2,6-triethyl-1,3-oxazinane serves as a versatile intermediate. Its stable ring structure allows for further functionalization through various chemical reactions such as nucleophilic substitution and cyclization. These reactions are pivotal in constructing more complex molecules with tailored properties. The compound's reactivity profile has been studied extensively, revealing its utility in synthesizing bioactive molecules that could have therapeutic implications.

One of the most intriguing aspects of 2,2,6-triethyl-1,3-oxazinane is its role in developing novel agrochemicals. Oxazinane derivatives have shown promise as herbicides and fungicides due to their ability to disrupt essential metabolic pathways in plants and fungi. The ethyl substituents enhance the compound's lipophilicity, improving its absorption and translocation within plant tissues. This property makes it an attractive candidate for next-generation crop protection agents.

The pharmaceutical industry has also been keen on exploring the potential of 2,2,6-triethyl-1,3-oxazinane as a lead compound for drug discovery. Preliminary studies indicate that derivatives of this molecule may exhibit inhibitory effects on certain enzymes involved in cancer progression. The oxazinane core can be modified to target specific enzymatic pathways, offering a strategic approach to develop small-molecule inhibitors. Such inhibitors could potentially be used in combination therapies to enhance treatment efficacy.

From a chemical synthesis perspective, 2,2,6-triethyl-1,3-oxazinane exemplifies the importance of structural optimization. Researchers have employed various synthetic strategies to modify its framework while maintaining biological activity. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in introducing new functional groups into the molecule. These modifications often lead to compounds with improved pharmacokinetic profiles and reduced toxicity.

The environmental impact of using 2,2,6-triethyl-1,3-oxazinane and its derivatives is another critical consideration. Efforts have been made to develop environmentally friendly synthetic routes that minimize waste generation and hazardous byproducts. Green chemistry principles have guided these efforts, ensuring that the production process aligns with sustainable practices. Such approaches are essential for reducing the ecological footprint of pharmaceutical manufacturing.

Future research directions for 2,2,6-triethyl-1,3-oxazinane include exploring its potential as a building block for complex drug candidates. Advances in computational chemistry have enabled researchers to predict the biological activity of molecules before they are synthesized experimentally. This predictive capability has accelerated the drug discovery process significantly. By leveraging computational tools alongside traditional experimental methods, scientists can identify promising derivatives of this compound more efficiently.

The versatility of 2,2,6-triethyl-1,3-oxazinane extends beyond pharmaceutical applications into materials science. Its unique structural features make it suitable for developing novel polymers and coatings with enhanced durability and functionality. Researchers are investigating how modifications to this molecule can impart specific properties such as biodegradability or conductivity to materials derived from it.

In conclusion,2168716-59-2 (also known as product name: 2, ², ⁶-triethyl--¹, ³--oxazinane) represents a multifaceted compound with broad applications across multiple scientific disciplines。 Its potential in drug development， agrochemicals，and materials science underscores its importance as a research subject。 As synthetic methodologies continue to evolve，the exploration of such compounds will undoubtedly yield new insights and innovations that benefit society at large。